Cas no 1301761-81-8 (4,5-Dichloro-6,7-dimethoxyquinazoline)

• Product Name: 4,5-Dichloro-6,7-dimethoxyquinazoline
• CAS No: 1301761-81-8
• MF: C₁₀H₈Cl₂N₂O₂
• MW: 259.088720321655
• CID: 4821641
• Update Time: 2025-10-29

4,5-Dichloro-6,7-dimethoxyquinazoline Chemical and Physical Properties

Names and Identifiers

• 4,5-Dichloro-6,7-dimethoxyquinazoline
• Quinazoline,4,5-dichloro-6,7-dimethoxy-
• 4,5-dichloro-6,7-bis(methyloxy)quinazoline

• Inchi： 1S/C10H8Cl2N2O2/c1-15-6-3-5-7(8(11)9(6)16-2)10(12)14-4-13-5/h3-4H,1-2H3
• InChI Key： JUDHRKDDXFHONV-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=CC2C1=C(N=CN=2)Cl)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 245
• XLogP3: 3.1
• Topological Polar Surface Area: 44.2

Additional information on 4,5-Dichloro-6,7-dimethoxyquinazoline

Introduction to 4,5-Dichloro-6,7-dimethoxyquinazoline (CAS No. 1301761-81-8)

4,5-Dichloro-6,7-dimethoxyquinazoline, identified by its Chemical Abstracts Service (CAS) number 1301761-81-8, is a significant intermediate in the realm of pharmaceutical chemistry. This compound belongs to the quinazoline family, a heterocyclic aromatic structure that has garnered considerable attention due to its diverse biological activities and potential applications in drug development. The presence of both chloro and methoxy substituents on the quinazoline core imparts unique reactivity and functionality, making it a valuable scaffold for synthesizing novel therapeutic agents.

The quinazoline scaffold is renowned for its role in medicinal chemistry, particularly in the design of kinase inhibitors. These inhibitors have shown promise in targeting various diseases, including cancer, by interfering with key signaling pathways. The 4,5-Dichloro-6,7-dimethoxyquinazoline derivative is no exception, offering a versatile platform for further chemical modifications that can enhance its pharmacological properties.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors that modulate enzyme activity. Quinazoline derivatives, including 4,5-Dichloro-6,7-dimethoxyquinazoline, have been extensively studied for their ability to inhibit tyrosine kinases and other enzymes involved in tumor growth and progression. For instance, several quinazoline-based compounds have entered clinical trials as potential treatments for solid tumors and hematological malignancies. The structural features of 4,5-Dichloro-6,7-dimethoxyquinazoline make it an attractive candidate for further derivatization to improve binding affinity and selectivity against specific targets.

The synthesis of 4,5-Dichloro-6,7-dimethoxyquinazoline typically involves multi-step organic reactions that require precise control over reaction conditions. The chloro and methoxy groups play crucial roles in determining the reactivity of the molecule. For example, the chlorine atoms can participate in nucleophilic substitution reactions, allowing for the introduction of additional functional groups such as amines or hydroxyl groups. Meanwhile, the methoxy groups can influence electronic properties and hydrogen bonding interactions with biological targets.

One of the key advantages of using 4,5-Dichloro-6,7-dimethoxyquinazoline as a building block is its flexibility in generating diverse chemical libraries. Researchers can employ various synthetic strategies to modify this core structure, leading to a wide range of derivatives with tailored biological activities. High-throughput screening techniques combined with computational modeling have accelerated the discovery process by enabling rapid evaluation of compound libraries.

Recent advancements in drug discovery have highlighted the importance of structure-activity relationships (SAR) in optimizing lead compounds. 4,5-Dichloro-6,7-dimethoxyquinazoline has been used as a starting point for several studies aimed at identifying novel kinase inhibitors with improved pharmacokinetic profiles. By systematically altering substituents on the quinazoline ring, researchers have been able to fine-tune binding interactions with target enzymes. This approach has led to the identification of several promising candidates that are currently being evaluated for their therapeutic potential.

The biological activity of 4,5-Dichloro-6,7-dimethoxyquinazoline and its derivatives is primarily attributed to their ability to interact with proteins involved in cellular signaling pathways. For example, some quinazoline-based compounds have demonstrated inhibitory effects on Aurora kinases, which are implicated in cell division and are often overexpressed in cancer cells. By disrupting these signaling cascades, such inhibitors can induce cell cycle arrest or apoptosis in tumor cells.

In addition to their applications in oncology research, 4, 5-Dichloro-6, 7-dimethoxyquinazoline has shown potential in other therapeutic areas as well. Studies have explored its activity against infectious diseases caused by bacteria and viruses. The structural motifs present in this compound can mimic natural substrates or inhibitors of pathogenic enzymes*, thereby* interfering with essential biological processes* of* these microorganisms.

The development of novel synthetic methodologies has also contributed to the growing interest in 4, 5-Dichloro-6, 7-dimethoxyquinazoline as a research tool*. For instance,* transition-metal-catalyzed reactions have enabled efficient functionalization* of* the quinazoline core*, allowing researchers to explore new chemical space rapidly*. These advances have facilitated the generation*of* complex derivatives with enhanced biological activities*and* improved drug-like properties.

Future directions in research involving 4, 5-Dichloro-6, 7-dimethoxyquinazoline may include exploring its role as an intermediate for developing next-generation therapeutics*. By leveraging computational chemistry approaches such as molecular docking and virtual screening,* researchers can predict how different modifications will affect binding affinity*and* selectivity against disease-relevant targets.* This information will guide experimental efforts toward optimizing lead compounds for clinical translation.

In conclusion, 4, 5-Dichloro-6, 7-dimethoxyquinazoline (CAS No.* 1301761-81-8*) represents a valuable asset*in* pharmaceutical research due to its versatile structure*and*promising biological activities.* Its applications span multiple therapeutic areas,* including oncology,* infectious diseases,*and* other disorders characterized by dysregulated cellular signaling.* Continued investigation into this compound*, along with its derivatives,* promises to yield innovative treatments that address unmet medical needs.